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Compound of Interest

Compound Name: CO23

Cat. No.: B15542379 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to validating the specificity of the anti-CD23

antibody, clone SP23. Below you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and quantitative data to ensure reliable and

reproducible results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary application for which the anti-CD23 (SP23) antibody is validated?

A1: The anti-CD23 (SP23) antibody is extensively validated for Immunohistochemistry (IHC) on

paraffin-embedded tissues.[1][2][3][4][5][6][7][8][9][10] It is also validated for use in Western

Blotting (WB) and Flow Cytometry (FCM).[1][2][5][7]

Q2: What is the expected molecular weight of CD23 in Western Blotting?

A2: The expected molecular weight of CD23 is approximately 45 kDa.[4][5]

Q3: What are recommended positive and negative controls for validating anti-CD23 (SP23)

antibody?

A3: For positive controls, human tonsil or lymph node tissue is recommended, where strong

staining of follicular dendritic cells and weaker staining of mantle zone B-cells should be

observed.[4][8] Chronic lymphocytic leukemia/small lymphocytic lymphoma tissues are also
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suitable positive controls.[4] For a negative control, mantle cell lymphomas are generally

negative for CD23.[4][6]

Q4: What is the subcellular localization of CD23?

A4: CD23 is a transmembrane glycoprotein, and its localization is primarily on the cell

membrane.[4][9] Cytoplasmic staining can also be observed.[9]

Quantitative Data Summary
The following tables summarize the recommended starting dilutions and key parameters for

using the anti-CD23 (SP23) antibody in various applications. Note that optimal dilutions should

be determined experimentally by the end-user.

Table 1: Immunohistochemistry (IHC-P)

Parameter Recommendation

Starting Dilution Range 1:100 - 1:500[4]

Incubation Time 10 - 20 minutes at room temperature[3]

Antigen Retrieval

Heat-Induced Epitope Retrieval (HIER) in 10mM

Citrate buffer (pH 6.0)[1] or EDTA buffer (pH 8.2)

[9]

Positive Control Human Tonsil, Lymph Node[4][8]

Negative Control Mantle Cell Lymphoma[4][6]

Table 2: Western Blotting (WB)
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Parameter Recommendation

Starting Dilution 1:100

Predicted Band Size ~45 kDa[4][5]

Positive Control
Lysate from CD23-expressing cells (e.g., some

B-cell lines)

Negative Control Lysate from cells known not to express CD23

Table 3: Flow Cytometry (FCM)

Parameter Recommendation

Starting Dilution 1:100

Cell Permeabilization Not required for surface staining

Positive Control CD23-positive lymphocytes

Negative Control Isotype control, unstained cells

Experimental Protocols & Workflows
Below are detailed protocols for key applications.

Immunohistochemistry (IHC) Protocol for Paraffin-
Embedded Tissues

Deparaffinization and Rehydration:

Immerse slides in xylene (2x for 5 min).

Immerse in 100% ethanol (2x for 3 min).

Immerse in 95% ethanol (1x for 3 min).

Immerse in 70% ethanol (1x for 3 min).
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Rinse in distilled water.

Antigen Retrieval:

Perform Heat-Induced Epitope Retrieval (HIER) by boiling tissue sections in 10mM Citrate

buffer (pH 6.0) for 10-20 minutes.[1]

Cool at room temperature for 20 minutes.

Staining:

Wash sections in TBS with 0.025% Triton X-100.

Block endogenous peroxidase with 3% H₂O₂ for 10 minutes.

Wash with buffer.

Block non-specific binding with 10% normal goat serum for 1 hour.

Incubate with anti-CD23 (SP23) primary antibody (diluted in blocking buffer) for 10-20

minutes at room temperature.[3]

Wash with buffer.

Incubate with HRP-conjugated secondary antibody for 30 minutes.

Wash with buffer.

Develop with DAB chromogen.

Counterstain with hematoxylin.

Dehydrate and mount.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.abcam.com/en-us/products/primary-antibodies/cd23-antibody-sp23-ab16702
https://elabdoc-prod.roche.com/eLD/api/downloads/0f665e3b-67c7-ed11-1a91-005056a71a5d?countryIsoCode=us
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation Immunostaining Visualization

Deparaffinization
& Rehydration

Antigen Retrieval
(HIER)

Wash
BlockingWash Primary Antibody

(anti-CD23, SP23)
Secondary Antibody
(HRP-conjugated)

Wash Detection
(DAB)

Wash Counterstain
(Hematoxylin)

Wash Dehydration
& Mounting

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Lysis

SDS-PAGE

Protein Transfer

Blocking

Primary Ab Incubation
(anti-CD23, SP23)

Secondary Ab Incubation

Wash

Chemiluminescent
Detection

Wash

Imaging

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

B-Cell Signaling Monocyte Signaling

CD23

Fyn (Tyrosine Kinase)

Activates

Akt (Ser/Thr Kinase)

Activates

IKK Activation

Activates

IgE-Allergen
Complex

Binds

Regulation of
IgE Synthesis NF-κB Activation

Pro-inflammatory
Cytokine Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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